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Cat. No.: B1672475 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
GW695634 is a non-nucleoside reverse transcriptase inhibitor (NNRTI) and functions as a

prodrug for its active metabolite, GW678248.[1][2][3] NNRTIs are a critical class of antiretroviral

drugs used in the treatment of HIV-1. They work by binding to an allosteric site on the reverse

transcriptase enzyme, which is distinct from the active site. This binding induces a

conformational change in the enzyme, thereby inhibiting its function and preventing the

conversion of the viral RNA genome into DNA, a crucial step in the viral replication cycle.

These application notes provide a detailed protocol for assessing the inhibitory activity of

GW695634's active form, GW678248, on HIV-1 reverse transcriptase using a colorimetric

assay.

Data Presentation
The inhibitory potency of the active metabolite of GW695634, GW678248, against HIV-1

reverse transcriptase has been determined in both biochemical and cell-based assays. The

50% inhibitory concentrations (IC₅₀) are summarized below.
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Assay Type Target IC₅₀ Range (nM) Reference

Biochemical Assay
Wild-Type HIV-1

Reverse Transcriptase
0.8 - 6.8 [1][4][5]

Cell Culture Assay Wild-Type HIV-1 ≤ 21 [1][4]

Cell Culture Assay
NNRTI-Resistant HIV-

1 Strains
≤ 21 [1][4]

Cell Culture Assay
V106I, E138K, P236L

Mutant HIV-1
86 [1][4]

Signaling Pathway: Mechanism of NNRTI Action
Non-nucleoside reverse transcriptase inhibitors (NNRTIs) like GW678248 (the active form of

GW695634) bind to a hydrophobic pocket in the p66 subunit of the HIV-1 reverse transcriptase.

This binding site is located approximately 10 Å from the catalytic site. The binding of the NNRTI

induces a conformational change in the enzyme, which alters the positioning of key residues in

the catalytic site. This allosteric inhibition prevents the proper binding of the natural

deoxynucleotide triphosphate substrates, thus halting DNA synthesis.
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Mechanism of Non-Nucleoside Reverse Transcriptase Inhibitor (NNRTI) Action

HIV-1 Replication Cycle

Molecular Mechanism of Inhibition
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Binding PocketCatalytic Site
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Workflow for Colorimetric Reverse Transcriptase Inhibition Assay

Start

Prepare Reagents:
- GW678248 dilutions

- Reaction Mix
- Diluted HIV-1 RT

Set up 96-well Plate:
- Test Wells (GW678248)

- No Inhibitor Control (NIC)
- No Enzyme Control (NEC)

Add Diluted HIV-1 RT
(to all but NEC wells)

Add Reaction Mix to all wells

Incubate at 37°C for 1-2 hours

Wash Plate (3-5 times)

Add Anti-DIG-POD Conjugate

Incubate at 37°C for 1 hour

Wash Plate (3-5 times)

Add Peroxidase Substrate

Incubate at RT in the dark
(15-30 minutes)

Add Stop Solution

Measure Absorbance

Data Analysis:
- Background subtraction
- Calculate % Inhibition

- Determine IC50

End
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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